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Compound of Interest

Compound Name: Caffeine benzoate

Cat. No.: B1195672

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of caffeine benzoate, offering procedural, step-by-step guidance
to foster a culture of safety and build trust in your operational protocols.

Personal Protective Equipment (PPE)

When handling caffeine benzoate, a thorough risk assessment should always be conducted to
determine the necessary personal protective equipment. The following table summarizes the
recommended PPE to mitigate exposure risks.

Protection Type Required Equipment Purpose

. ) Protects against splashes and
Eye Protection Chemical safety goggles

dust.
Hand Protection Chemically resistant gloves Prevents skin contact.
_ Protects against contamination
Body Protection Laboratory coat )
of personal clothing.
NIOSH/MSHA or European Required when ventilation is
Respiratory Protection Standard EN 149 approved inadequate or when dusts are
respirator generated.[1]
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Quantitative Toxicity Data

Understanding the toxicity of caffeine benzoate is crucial for safe handling. The following table
summarizes the available acute toxicity data. It is important to note that no occupational
exposure limits have been established for caffeine benzoate.[1]

Substance Test Species Value
Caffeine Benzoate Oral LD50 Rat 860 mg/kg[1]

_ 192 - 367.7 mg/kg[2]
Caffeine Oral LD50 Rat

[3]

Sodium Benzoate Oral LD50 Rat 4070 mg/kg[2][4]

LD50: The lethal dose for 50% of the test subjects.

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of caffeine benzoate and
ensuring a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not ingest or inhale.[1]

Use in a well-ventilated area.[4]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the handling area.[4]
Storage:
» Store in a cool, dry, and well-ventilated area.[1]

o Keep the container tightly closed.
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» Store away from incompatible materials such as strong bases and strong oxidizers.[4]

Emergency Procedures: First Aid

In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First-Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) i )
upper and lower eyelids. Get medical attention.

[4]

In case of contact, immediately flush skin with
) plenty of water for at least 15 minutes while
Skin Contact ) ) ]
removing contaminated clothing and shoes. Get

medical attention if irritation develops.[4]

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.[4]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[4]

Spill and Disposal Management

A clear and practiced plan for managing spills and disposing of waste is essential for laboratory
safety and environmental responsibility.

Spill Cleanup Workflow

The following diagram outlines the logical steps to take in the event of a caffeine benzoate
spill.

Caption: Workflow for handling a caffeine benzoate spill.

Disposal Plan
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All waste materials should be disposed of in accordance with local, regional, and national
regulations.[4]

o Spilled Material: Collect spilled material and absorbent in a sealed, labeled container for
hazardous waste disposal.[4]

e Unused Product: Contact a licensed professional waste disposal service to dispose of this
material.[5]

o Contaminated Packaging: Dispose of as unused product.[5]

Do not allow the material to enter drains or waterways.[1] By adhering to these guidelines, you
can ensure the safe handling and disposal of caffeine benzoate, protecting yourself, your
colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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